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Compound of Interest

Benzamide,2,2'-dithiobis[N-
Compound Name:
methyl-

cat. No.: B8103082

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity and Properties

2,2'-Dithiobis(N-methylbenzamide) is a chemical compound with significant applications in
various industrial and research settings. It is recognized for its role as a cross-linking agent and
as an intermediate in the synthesis of pharmaceutical compounds.[1][2]

Physicochemical Data

A summary of the key quantitative data for 2,2'-Dithiobis(N-methylbenzamide) is presented

below.
Property Value References
Molecular Formula C16H16N202S2 [3114]
Molecular Weight 332.44 g/mol [31[4][5][6]
CAS Number 2527-58-4 [31[41[71[5]
Melting Point 216.50 °C [5]
Boiling Point 545.90 °C [5]
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Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2,2'-Dithiobis(N-
methylbenzamide) are not extensively available in the public domain, it is known to be a
synthetic compound.[8] It serves as a labeled intermediate in the synthesis of analogues of
Axitinib, a tyrosine kinase inhibitor used in cancer therapy.[1][3] The synthesis would likely
involve the formation of a disulfide bond between two N-methyl-2-mercaptobenzamide

molecules.

A generalized workflow for a potential synthesis is outlined below.

Starting Material

N-methyl-2-mercaptobenzamide

xidizing Agent

Process

Oxidation

Final Product

2,2'-Dithiobis(N-methylbenzamide)

Click to download full resolution via product page
Caption: Generalized synthetic workflow for 2,2'-Dithiobis(N-methylbenzamide).

Applications and Mechanism of Action

2,2'-Dithiobis(N-methylbenzamide) has diverse applications, primarily stemming from its
chemical structure.
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Industrial Applications

In the rubber industry, it functions as a cross-linking agent during the vulcanization process.[2]
The dithio group facilitates the formation of robust cross-links within rubber molecules, which
significantly enhances the physical properties of the rubber, such as tensile strength and
elasticity.[2] This makes it a valuable additive in the manufacturing of durable rubber products
like tires and conveyor belts.[2]

Biological and Pharmaceutical Relevance

The compound is identified as a microbiocide, preservative, and anti-fungal agent.[5][9] Its
mode of action involves inhibiting the growth of bacteria by reacting with their cell membranes.

[51(€]

Furthermore, its role as an intermediate in the synthesis of Axitinib analogues highlights its
importance in drug discovery and development.[1][3]

The logical relationship of its primary functions is illustrated below.

Primary Applications

Compound /

2,2'-Dithiobis(N-methylbenzamide) — Pharmaceutical Intermediate

\

Industrial Cross-linking Agent

Microbiocide
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Caption: Key application areas of 2,2'-Dithiobis(N-methylbenzamide).

Safety and Handling
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2,2'-Dithiobis(N-methylbenzamide) is associated with certain hazards. It may cause an allergic
skin reaction and is very toxic to aquatic life with long-lasting effects.[10][11]

Precautionary Measures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[11]

Wear protective gloves, clothing, and eye/face protection.[11]

Avoid release to the environment.[11]

In case of skin contact, wash with plenty of water.[11]

If skin irritation or rash occurs, seek medical attention.[11]

The safety protocol workflow is outlined in the diagram below.

Safe Handling Protocol

Use Personal Protective Equipment Ensure Adequate Ventilation Prevent Environmental Release

l \

Avoid Skin and Eye Contact Avoid Inhalation of Dust

/ In Case of Exposure \

Wash Skin Thoroughly Rinse Eyes with Water Move to Fresh Air

\v/

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page
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Caption: Safety and emergency procedures for handling 2,2'-Dithiobis(N-methylbenzamide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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